Cas no 190777-77-6 (5-bromo-1,2-dihydroisoquinolin-1-one)

• Product Name: 5-bromo-1,2-dihydroisoquinolin-1-one
• CAS No: 190777-77-6
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD11557261
• CID: 828361
• PubChem ID: 10466183
• Update Time: 2025-04-19

5-bromo-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromoisoquinolin-1(2H)-one
• 5-bromoisoquinolin-1-ol
• 5-bromo-2H-isoquinolin-1-one
• 5-bromanyl-2H-isoquinolin-1-one
• CHEBI:751598
• CHEMBL1173518
• CTK8B8322
• SureCN2172575
• 5-Bromoisoquinolin-1(2H)
• 5-Bromo-1(2H)-isoquinolinone
• 5-bromo-1,2-dihydroisoquinolin-1-one
• 5-Bromo-1,2-dihydro-1-oxoisoquinoline
• UKIWLFJYNMJPEG-UHFFFAOYSA-N
• SCHEMBL14250663
• BDBM50322360
• AKOS023554350
• F8888-1294
• CS-W006094
• SY042308
• SCHEMBL2172575
• DTXSID50440376
• DB-000250
• AKOS015919359
• FS-3653
• CL1042
• AT34117
• 1(2H)-Isoquinolinone, 5-bromo-
• EN300-141483
• 190777-77-6
• AB64049
• Z1269168088
• MFCD11226915
• DS-2395

• MDL： MFCD11557261
• Inchi： 1S/C9H6BrNO/c10-8-3-1-2-7-6(8)4-5-11-9(7)12/h1-5H,(H,11,12)
• InChI Key： UKIWLFJYNMJPEG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(NC=CC=21)=O

Computed Properties

• Exact Mass: 222.96328
• Monoisotopic Mass: 222.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.620
• Boiling Point: 443.1°C at 760 mmHg
• Flash Point: 443.15 °C at 760 mmHg
• Refractive Index: 1.63
• PSA: 29.1

5-bromo-1,2-dihydroisoquinolin-1-one Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives